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Compound of Interest

4-Bromo-3-
Compound Name:
(trifluoromethoxy)phenol

Cat. No.: B1287054

CAS Number: 886499-93-0
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-3-
(trifluoromethoxy)phenol, a halogenated and fluorinated phenolic compound of interest in
synthetic and medicinal chemistry. Due to the limited availability of detailed experimental data
for this specific molecule in peer-reviewed literature, this guide combines information from
chemical suppliers with established protocols for the synthesis and analysis of structurally
related compounds.

Chemical and Physical Properties

Quantitative data for 4-Bromo-3-(trifluoromethoxy)phenol is primarily available from
commercial suppliers. The following table summarizes its key chemical identifiers and physical
properties.
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Property Value Source
CAS Number 886499-93-0 [L121[3][41[5]16]1[7]
Molecular Formula C7H4BrFs02 [1][4]
Molecular Weight 257.00 g/mol [41[6]
Appearance Powder [3]
Purity =97% [5][6]
Storage Room Temperature, Sealed in 6]
a dry place

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-Bromo-3-
(trifluoromethoxy)phenol is not readily available in published literature, a plausible synthetic
route can be devised based on general methods for the synthesis of substituted phenols and
the trifluoromethoxylation of phenolic compounds. A potential multi-step synthesis is outlined
below.

General Synthetic Approach

A common strategy for synthesizing substituted phenols involves the modification of a pre-
existing phenol or the construction of the aromatic ring. For 4-Bromo-3-
(trifluoromethoxy)phenol, a likely approach would involve the bromination of 3-
(trifluoromethoxy)phenol.

Step 1: Synthesis of 3-(trifluoromethoxy)phenol

This intermediate can be synthesized through various methods, including the
trifluoromethoxylation of 3-bromophenol followed by a subsequent reaction to introduce the
hydroxyl group.

Step 2: Bromination of 3-(trifluoromethoxy)phenol
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The regioselective bromination of the phenol is a critical step. The hydroxyl and
trifluoromethoxy groups will direct the electrophilic substitution. The hydroxyl group is a strongly
activating ortho-, para-director, while the trifluoromethoxy group is a deactivating meta-director.
This would likely favor the introduction of the bromine atom at the position para to the hydroxyl

group.
lllustrative Experimental Protocol (Adapted from general methods for phenol bromination):
e Materials:

o 3-(trifluoromethoxy)phenol

[e]

N-Bromosuccinimide (NBS)

o

Acetonitrile (CH3CN) or Dichloromethane (CH2Clz2)

[¢]

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Brine

[¢]

[e]

Anhydrous sodium sulfate (Naz2S0Oa)

e Procedure:

[¢]

Dissolve 3-(trifluoromethoxy)phenol (1.0 equivalent) in acetonitrile at room temperature.
o Add N-Bromosuccinimide (1.1 equivalents) portion-wise to the solution.

o Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress
using Thin Layer Chromatography (TLC).

o Upon completion, concentrate the reaction mixture under reduced pressure.

o Redissolve the residue in dichloromethane and wash sequentially with saturated aqueous
sodium bicarbonate solution and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
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o Purify the crude product by column chromatography on silica gel to afford 4-Bromo-3-
(trifluoromethoxy)phenol.

Note: This is a generalized protocol and would require optimization for this specific substrate.

Safety and Handling

A Safety Data Sheet (SDS) for 4-Bromo-3-(trifluoromethoxy)phenol provides the following
hazard information.

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Spectral Data

Specific spectral data (NMR, IR, MS) for 4-Bromo-3-(trifluoromethoxy)phenol is not widely
published. However, chemical suppliers indicate that NMR data is available upon request for
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certain batches.[6] Researchers procuring this compound should request the certificate of
analysis for detailed spectral information.

Biological Activity and Signaling Pathways

There is currently no specific information available in the public domain regarding the biological
activity or its involvement in any signaling pathways for 4-Bromo-3-(trifluoromethoxy)phenol.
The presence of the trifluoromethoxy group, a common substituent in pharmaceuticals,
suggests potential for biological activity, but this would require experimental investigation.

Visualizations
General Synthetic Workflow

The following diagram illustrates a general workflow for the synthesis and purification of a
substituted phenol like 4-Bromo-3-(trifluoromethoxy)phenol.
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Caption: A generalized workflow for the synthesis, purification, and analysis of 4-Bromo-3-
(trifluoromethoxy)phenol.

Logical Relationship of Key Properties
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The following diagram illustrates the relationship between the chemical structure and the key
properties and applications of this compound.

4-Bromo-3-(trifluoromethoxy)phenol
CAS: 886499-93-0
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Caption: Relationship between the structural features, chemical properties, and potential
applications of 4-Bromo-3-(trifluoromethoxy)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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